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Compound of Interest

Compound Name: 2-Iodo-4-nitrotoluene

Cat. No.: B1293748 Get Quote

An In-depth Technical Guide on 2-Iodo-4-nitrotoluene

This guide provides essential information regarding the molecular properties of 2-Iodo-4-
nitrotoluene, a compound of interest for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental molecular characteristics of 2-Iodo-4-nitrotoluene are summarized below.

This data is crucial for stoichiometric calculations, analytical method development, and

interpretation of experimental results.

Parameter Value

Molecular Formula C7H6INO2[1][2][3][4]

Molecular Weight 263.03 g/mol [1]

The molecular formula, C7H6INO2, indicates the elemental composition of the molecule,

consisting of seven carbon atoms, six hydrogen atoms, one iodine atom, one nitrogen atom,

and two oxygen atoms.[1][2][3] The molecular weight is a critical parameter for converting

between mass and molar units in experimental protocols.[1][2][3]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its primary molecular identifiers.
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Caption: Relationship between 2-Iodo-4-nitrotoluene and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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